ethyl 2-[({[3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[[3-(4-bromophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C24H22BrN3O4S3/c1-2-32-23(31)19-15-4-3-5-17(15)35-21(19)27-18(29)12-34-24-26-16-10-11-33-20(16)22(30)28(24)14-8-6-13(25)7-9-14/h6-9H,2-5,10-12H2,1H3,(H,27,29)
• InChI Key: LNTMBJKGPTVTMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CSC3=NC4=C(C(=O)N3C5=CC=C(C=C5)Br)SCC4
• Molecular Formula: C24H22BrN3O4S3
• Molecular Weight: 592.6 g/mol

Description

Ethyl 2-[({[3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C24H22BrN3O4S3 and its molecular weight is 592.54. The purity is usually 95%.
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Scientific Research Applications

• Yong Sun and colleagues (2010) reported an efficient synthesis of 6-(1H-1,2,4-triazol-1-yl)-thieno[2,3-d]pyrimidin-4(3H)-ones starting from ethyl 2-amino-4-methyl-5-(1H-1,2,4-triazol-1-yl)thiophene-3-carboxylate, highlighting a route that involves the transformation of iminophosphorane intermediates (Sun, Huang, & Ding, 2010).

• The work by S. Sherif et al. (1993) detailed the synthesis of thiazolopyrimidines and related derivatives from ethyl 4-aryl-6-substituted-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylates, demonstrating the diversity of chemical reactions these compounds can undergo to form various heterocyclic structures (Sherif, Youssef, Mobarak, & Abdel-fattah, 1993).

• Martina Žugelj and colleagues (2009) described the transformation of methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate into (4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates, showcasing a two-step process that begins with a compound derived from dimethyl acetone-1,3-dicarboxylate (Žugelj, Albreht, Uršič, Svete, & Stanovnik, 2009).

Biological and Medicinal Applications

Some studies have also focused on the biological and medicinal applications of these compounds, particularly in the context of antimicrobial and anticancer activities.

• A. Altundas and colleagues (2010) synthesized a series of novel Ethyl 2-((1-hydroxynaphthalen-2-yl)methyleneamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate derivatives and their Cr(III) and Zn(II) complexes. These substances were evaluated for antibacterial activity against various pathogenic strains and demonstrated effectiveness, showing the potential for medicinal applications (Altundas, Sarı, Çolak, & Öğütcü, 2010).

• H. Hafez and Abdel-Rhman B. A. El-Gazzar (2017) synthesized a series of novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives with different functional groups. These compounds displayed potent anticancer activity, comparable to that of doxorubicin, on various human cancer cell lines, highlighting their potential in cancer treatment (Hafez & El-Gazzar, 2017).